Cas no 106476-37-3 (1-(2-butoxyphenyl)piperazine)

• Product Name: 1-(2-butoxyphenyl)piperazine
• CAS No: 106476-37-3
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 1177176
• PubChem ID: 14479837
• Update Time: 2025-04-20

1-(2-butoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-butoxyphenyl)piperazine
• 1-(2-Butoxy-phenyl)-piperazine
• 1-(o-Butoxyphenyl)piperazin
• CTK0G3319
• ACMC-20ma64
• AGN-PC-001N3M
• 1-(o-butoxyphenyl)piperazine
• Piperazine, 1-(2-butoxyphenyl)-
• DNC011895
• CHEMBL9452
• SureCN9319475
• 1-o-butoxyphenylpiperazine
• CHEBI:105899
• 1-(2-Butoxy-phenyl)-piperazine; 1-(2-butoxy-phenyl)-piperazine; 1-(o-Butoxyphenyl)piperazin; CTK0G3319; ACMC-20ma64; AGN-PC-001N3M; 1-(o-butoxyphenyl)piperazine; Piperazine, 1-(2-butoxyphenyl)-; DNC011895; CHEMBL9452; SureCN9319475; 1-o-butoxyphenylpiperazine; CHEBI:105899;
• DTXSID60560817
• AKOS010941338
• SCHEMBL9319475
• 106476-37-3
• PD178834
• BDBM50017460

• Inchi： 1S/C14H22N2O/c1-2-3-12-17-14-7-5-4-6-13(14)16-10-8-15-9-11-16/h4-7,15H,2-3,8-12H2,1H3
• InChI Key： YNPHKRWUIFAKLL-UHFFFAOYSA-N
• SMILES： O(CCCC)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5